molecular formula C9H4Cl2FN B8784690 1,7-Dichloro-6-fluoroisoquinoline CAS No. 923021-49-2

1,7-Dichloro-6-fluoroisoquinoline

Cat. No.: B8784690
CAS No.: 923021-49-2
M. Wt: 216.04 g/mol
InChI Key: TYKCTIFMODKQPO-UHFFFAOYSA-N
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Description

1,7-Dichloro-6-fluoroisoquinoline (CAS: Not explicitly provided in evidence; molecular formula inferred as C₉H₄Cl₂FN) is a halogen-substituted isoquinoline derivative. The compound’s reactivity and properties are influenced by the positions of chlorine and fluorine atoms on the isoquinoline backbone, which may enhance electrophilic substitution or modulate biological activity .

Properties

CAS No.

923021-49-2

Molecular Formula

C9H4Cl2FN

Molecular Weight

216.04 g/mol

IUPAC Name

1,7-dichloro-6-fluoroisoquinoline

InChI

InChI=1S/C9H4Cl2FN/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H

InChI Key

TYKCTIFMODKQPO-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C2=CC(=C(C=C21)F)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1,7-Dichloro-6-fluoroisoquinoline with structurally related analogs based on available evidence:

Compound Name CAS No. Molecular Formula Molecular Weight Key Substituents Purity/Application Notes
1,7-Dichloro-6-fluoroisoquinoline Not specified C₉H₄Cl₂FN ~218.0 (calc.) Cl (positions 1,7), F (6) Hypothesized for drug synthesis
6-Chloroisoquinoline 62882-02-4 C₉H₆ClN 163.60 Cl (position 6) Safety data available (SDS)
1-Chloro-6-fluoroisoquinoline 214045-86-0 C₉H₅ClFN 181.60 Cl (position 1), F (6) 97% purity; synthetic precursor
Ethyl 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate - C₁₆H₂₁NO₄ 291.34 Methoxy (6,7), methyl (1), ethyl ester Known antitumor derivative

Key Observations :

  • Halogenation Patterns: The dual chlorine substitution in 1,7-Dichloro-6-fluoroisoquinoline likely increases its electrophilicity compared to mono-halogenated analogs like 6-chloroisoquinoline. Fluorine at position 6 may enhance metabolic stability due to its strong electron-withdrawing effect .

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